Cas no 2097930-12-4 (1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea)

• Product Name: 1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea
• CAS No: 2097930-12-4
• MF: C₁₈H₂₃N₅O
• MW: 325.408123254776
• CID: 5469481
• Update Time: 2025-05-24

1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea
• 1-(2-phenylethyl)-3-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]urea
• 1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

• Inchi： 1S/C18H23N5O/c24-18(21-12-9-15-6-2-1-3-7-15)22-14-16-8-4-13-23(16)17-19-10-5-11-20-17/h1-3,5-7,10-11,16H,4,8-9,12-14H2,(H2,21,22,24)
• InChI Key： OWXFWNAJTMOEDL-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC=CC=1)NCC1CCCN1C1N=CC=CN=1

Computed Properties

• Exact Mass: 325.19026037 g/mol
• Monoisotopic Mass: 325.19026037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.2
• Molecular Weight: 325.4

Additional information on 1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea: A Comprehensive Overview

The compound 1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea, identified by the CAS number NO 2097930-12-4, represents a significant advancement in the field of organic chemistry and pharmacology. This molecule, with its intricate structure, has garnered considerable attention due to its potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a urea moiety, which serves as a central connecting unit. Attached to this urea group are two distinct substituents: a phenylethyl group and a more complex pyrrolidine-pyrimidine system. The phenylethyl group introduces aromaticity and hydrophobicity, while the pyrrolidine-pyrimidine system adds rigidity and potential hydrogen bonding capabilities, enhancing the molecule's bioavailability and interaction with biological targets.

Recent studies have highlighted the importance of such hybrid molecules in targeting specific biological pathways. For instance, the pyrimidine ring within the structure is known to mimic certain nucleotides, making it a promising candidate for inhibiting key enzymes involved in cellular signaling. This property has led researchers to explore its potential as an anticancer agent, particularly in targeting kinases that are overactive in various malignancies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrrolidine ring is achieved through a carefully controlled cyclization reaction, while the urea linkage is formed via a condensation reaction involving isocyanates or carbamoyl chlorides. The overall synthesis pathway demonstrates high efficiency and selectivity, ensuring the production of a pure and stable compound.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate solubility in aqueous solutions and good permeability across biological membranes. These characteristics are crucial for its potential use as an orally administered drug. Preclinical studies have shown that it demonstrates selective binding to its target proteins, minimizing off-target effects and reducing the likelihood of adverse reactions.

The latest research findings suggest that this compound may also hold promise in the treatment of neurodegenerative diseases. Its ability to cross the blood-brain barrier has been validated in animal models, indicating its potential utility in targeting central nervous system disorders such as Alzheimer's disease or Parkinson's disease. Further investigations are currently underway to assess its efficacy in modulating key pathological processes associated with these conditions.

In addition to its therapeutic applications, this compound serves as a valuable tool in chemical biology for studying protein-ligand interactions. Its unique structure allows for the generation of biosensors and imaging agents that can provide insights into cellular processes at a molecular level. This dual role underscores its significance not only as a potential drug candidate but also as a research reagent in advancing our understanding of complex biological systems.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical trials. The integration of computational modeling techniques with experimental validation will play a pivotal role in optimizing its pharmacokinetic profile and enhancing its therapeutic index.

In conclusion, 1-(2-Phenylethyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea stands at the forefront of chemical innovation, offering exciting possibilities across multiple therapeutic areas. As research continues to unravel its full potential, this compound is poised to make significant contributions to both medicine and scientific discovery.